Cas no 857672-34-5 (Longistylumphylline A)

• Product Name: Longistylumphylline A
• CAS No: 857672-34-5
• MF: C₂₃H₂₉NO₃
• MW: 367.48
• CID: 837413
• PubChem ID: 91885226
• Update Time: 2025-04-28

Longistylumphylline A Chemical and Physical Properties

Names and Identifiers

• Longistylumphylline A
• Methyl (1R,2S,3R,5R,6S,10S)-2,6-dimethyl-20-oxo-8-azahexacyclo[11.5.1.1^1,5.0^2,10.0^3,8.0^16,19]icosa-13(19),16-diene-17-carboxylate
• (3R,3aR,4S,6S,7aS)-3a-Methyl-5-oxo-3'-(methoxycarbonyl)-3,6'-ethano-1,6-[(R)-propane-1,2-diyl]-2,3,3a,4',5',6,7,7a-octahydrospiro[1H-indole-4(5H),1'(2'H)-pentalene]
• Methyl (1S,2R,3S,5S,6R,10R)-2,6-dimethyl-20-oxo-8-azahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icosa-1
• rel-(-)-Methyl (6aR,10R,11S,12aS,12bR,12cS)-3,4,5,6,6a,7,9,10,11,12,12a,12b-dodecahydro-10,12b-dimethyl-13-oxo-1H-11,12c-methanocyclopent[1,8]azuleno[4,5-a]indolizine-2-carboxylate (ACI)
• (-)-Longistylumphylline A
• Methyl (1r,2s,3r,5r,6s,10s)-2,6-dimethyl-20-oxo-8-azahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icosa-13(19),16-diene-17-carboxylate
• FS-9105
• AKOS032961721
• methyl (1R,2S,3R,5R,6S,10S)-2,6-dimethyl-20-oxo-8-azahexacyclo(11.5.1.11,5.02,10.03,8.016,19)icosa-13(19),16-diene-17-carboxylate

• Inchi： 1S/C23H29NO3/c1-12-10-24-11-14-6-4-13-5-7-15-17(21(26)27-3)9-23(19(13)15)20(25)16(12)8-18(24)22(14,23)2/h12,14,16,18H,4-11H2,1-3H3/t12-,14-,16-,18-,22-,23+/m1/s1
• InChI Key： ABIPGLGIPJKDMN-ZTOHPJANSA-N
• SMILES： C[C@]12[C@H]3C[C@@H]4[C@@H](CN3C[C@H]1CCC1=C3C(CC1)=C(C[C@]23C4=O)C(=O)OC)C

Computed Properties

• Exact Mass: 367.21474379g/mol
• Monoisotopic Mass: 367.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.372

Experimental Properties

• Color/Form: Powder
• PSA: 46.61000
• LogP: 3.21360

Longistylumphylline A Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids Yuzurimine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids